Cas no 804432-42-6 (Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-)

• Product Name: Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
• CAS No: 804432-42-6
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 714267
• PubChem ID: 45097698
• Update Time: 2025-04-19

Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
• 1-(2,5-dimethylphenyl)-2-(propan-2-ylamino)propan-1-ol
• Benzenemethanol, 2,5-dimethyl-alpha-[1-[(1-methylethyl)amino]ethyl]- (9CI)
• 804432-42-6
• DTXSID70667624
• 1-(2,5-Dimethylphenyl)-2-[(propan-2-yl)amino]propan-1-ol

• Inchi： 1S/C14H23NO/c1-9(2)15-12(5)14(16)13-8-10(3)6-7-11(13)4/h6-9,12,14-16H,1-5H3
• InChI Key： GHVOEYKSFYOHNM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C)C(C)NC(C)C

Computed Properties

• Exact Mass: 221.178
• Monoisotopic Mass: 221.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3A^2